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Compound of Interest

Compound Name: Bis(2-bromoethyl) ether

Cat. No.: B105441

An In-depth Technical Guide to Bis(2-
bromoethyl) ether

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of Bis(2-bromoethyl) ether. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis. This document
consolidates key data including identifiers, physical constants, and safety information into a
structured format. It also discusses the known applications and handling precautions for this
compound.

Chemical and Physical Properties

Bis(2-bromoethyl) ether, also known by its IUPAC name 1-bromo-2-(2-bromoethoxy)ethane,
is an organobromine compound.[1][2][3] It is a colorless to yellow or brown liquid.[3] This
compound serves as a building block in the synthesis of various pharmaceutical compounds
and materials.[4][5] For instance, it is used as a reagent in the synthesis of AZD 3147, a
selective dual inhibitor of mMTORC1 and mTORC2, and in the preparation of an impurity of the
antineoplastic agent Melphalan.[5][6] It is also utilized in the synthesis of heterocyclic and
crown ethers.[1][3][7]

Table 1: Chemical Identifiers for Bis(2-bromoethyl) ether
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Identifier Value
CAS Number 5414-19-7[1][2][3][41[8][9][10]
1-bromo-2-(2-bromoethoxy)ethane[1][2][3][10
IUPAC Name ( y) [1][2][3][10]
[11]
2-Bromoethyl ether, 2,2'-Dibromodiethyl ether[2]
Synonyms

[11]

Molecular Formula

C4H8Br20[2][3][41[10][12]

InChl Key

FOZVXADQAHVUSV-UHFFFAOYSA-N[1][3][9]

SMILES

C(CBr)OCCBI[1][3]

Table 2: Physical and Chemical Properties of Bis(2-bromoethyl) ether

Property Value

Molecular Weight 231.91 g/mol [8][9][10]

Appearance Colorless to Yellow clear liquid

Form Liquid[3][9]

Boiling Point 45 °C /0.5 mmHg[12], 92-93 °C / 12 mmHg][5]
Density 1.845 g/cm3[1][5], 1.86 g/cm?3 (20/20)

Refractive Index

1.5140 (nD)[1], 1.5110-1.5170 @ 20°C[3], 1.51

Flash Point 85 °C (185 °F)[9]
No information available regarding specific
Solubility solubility in water, but it is noted to be not
miscible or difficult to mix with water.[11][13]
Purity 294.0% to >98.0% (GC)[3][9]

Safety and Handling
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Bis(2-bromoethyl) ether is classified as a hazardous substance. It is a combustible liquid that
causes skin irritation and serious eye damage.[1][9][14][15] It may also cause respiratory
irritation.[1][9][14][15]

Table 3: GHS Hazard and Precautionary Statements

Classification Code Description
Hazard Statements H227 Combustible liquid
H315 Causes skin irritation[1][9]

Causes serious eye damage[1]
H318

[°]

May cause respirator
H335 o Y _ P Y

irritation[1][9]

Avoid breathing
Precautionary Statements P261 dust/fume/gas/mist/vapors/spr
ay[1][13]

Wash skin thoroughly after
P264 )

handling[1][13]

Wear protective

loves/protective clothing/eye

P280 9 .p _ gy

protection/face protection[1]

[13]

IF ON SKIN: Wash with plenty
P302 + P352

of water[1][13]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing[1][13]

Immediately call a POISON
P310 CENTER or
doctor/physician[1][13]
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Proper personal protective equipment (PPE), including eye shields, gloves, and a suitable
respirator, should be used when handling this chemical.[9] Work should be conducted in a well-
ventilated area, and eyewash stations and safety showers should be readily accessible.[13]
Store in a dry, cool, and well-ventilated place away from heat, sparks, and open flames.[13][14]
[15] It is incompatible with oxidizing agents, acid chlorides, chloroformates, reducing agents,
and halogens.[13][15]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of Bis(2-
bromoethyl) ether were not available in the public domain search results. Researchers should
consult specialized chemical synthesis literature or internal standard operating procedures for
such information.

Applications

Bis(2-bromoethyl) ether is a versatile reagent in organic synthesis.[5]

Pharmaceutical Intermediate: It is used in the synthesis of pharmaceuticals, including
inhibitors of MTORC1 and mTORC2.[5][6]

o Crown Ether Synthesis: It is a precursor in the manufacture of crown ethers.[1][3][7]

o PROTAC Linker: It can be used as an alkyl chain-based linker in the synthesis of Proteolysis
Targeting Chimeras (PROTACS).[16]

e General Building Block: It serves as a building block for a variety of other pharmaceutical
compounds and materials.[4]

Visualizations

The following diagram illustrates the logical relationship between the key attributes of Bis(2-
bromoethyl) ether.
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Chemical Identity Physical Properties

Bis(2-bromoethyl) ether C4H8Br20 Liquid Boiling Point: Density: Flash Point:
CAS: 5414-19-7 | 4 Colorless to Yellow 45 °C @ 0.5 mmHg ~1.85 glem?® 85°C

Safety Hazards (GHS)

H227: Combustible liquid H315: Causes skin irritation H318: Causes serious eye damage H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: Key properties and hazards of Bis(2-bromoethyl) ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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